Cas no 2138133-45-4 (1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl)-
• CAS No: 2138133-45-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5259381
• Update Time: 2025-10-29

1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl)-

• Inchi： 1S/C13H21NO2/c1-12(2,3)9-7-8(11(15)16)10(14-9)13(4,5)6/h7,14H,1-6H3,(H,15,16)
• InChI Key： GVVJMJVPLXXVQA-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=CC(C(O)=O)=C1C(C)(C)C

Additional information on 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl)-

1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) (CAS No. 2138133-45-4): An Overview of Its Properties and Applications

1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) (CAS No. 2138133-45-4) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and synthetic utility.

The molecular structure of 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) features a pyrrole ring with two tert-butyl groups at the 2 and 5 positions and a carboxylic acid group at the 3 position. The tert-butyl groups provide steric protection and enhance the stability of the molecule, making it suitable for various chemical reactions and biological studies.

In recent years, pyrrole derivatives have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their role in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of pyrrole derivatives as potent inhibitors of protein-protein interactions (PPIs), which are crucial in many biological processes and disease pathways.

1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) has shown promise in this regard due to its ability to modulate specific PPIs. The carboxylic acid group provides a functional handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic targets. This versatility makes it an attractive candidate for drug discovery and development.

Beyond its potential in drug development, 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) has also been explored for its use in materials science. Pyrrole derivatives are known for their conductive properties when polymerized, making them useful in the fabrication of conductive polymers and organic electronic devices. A recent study in the Journal of Polymer Science demonstrated the synthesis of conductive polymers using pyrrole derivatives with tert-butyl groups, highlighting their potential in developing next-generation electronic materials.

The synthesis of 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) typically involves multistep reactions that include the formation of the pyrrole ring and subsequent functionalization with tert-butyl groups and a carboxylic acid group. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these processes.

In terms of safety and handling, it is important to note that while 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) is not classified as a hazardous material or controlled substance, proper laboratory practices should always be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future outlook for 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) is promising. Ongoing research continues to uncover new applications and properties of this compound. For example, recent advancements in computational chemistry have enabled more accurate predictions of its behavior in different environments, facilitating its use in both academic research and industrial settings.

In conclusion, 1H-Pyrrole-3-carboxylic acid, 2,5-bis(1,1-dimethylethyl) (CAS No. 2138133-45-4) is a versatile compound with significant potential in various fields including medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.